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Compound of Interest

Compound Name: Icg-cbt

Cat. No.: B12369418 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of ICG-CBT, a mixture of Indocyanine Green (ICG) and

Cetyltrimethylammonium Bromide (CTAB), is critical for maintaining a safe laboratory

environment and ensuring environmental protection. This guide provides detailed, step-by-step

procedures for the safe handling and disposal of ICG-CBT waste, addressing both solid and

liquid forms, as well as contaminated labware. Adherence to these protocols is essential to

mitigate risks associated with the chemical properties of its components.

ICG-CBT's components present distinct hazard profiles that necessitate careful waste

management. Indocyanine Green is a dye that can cause skin, eye, and respiratory irritation.

Cetyltrimethylammonium Bromide is harmful if swallowed, causes skin irritation and serious

eye damage, and is very toxic to aquatic life.[1][2][3][4] Therefore, under no circumstances

should ICG-CBT waste be disposed of down the drain or in regular trash.

Personal Protective Equipment (PPE) and General
Handling
Before handling ICG-CBT for any purpose, including disposal, it is imperative to wear

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Safety goggles or a face shield
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Chemical-resistant gloves (nitrile rubber is a suitable option)[5]

A laboratory coat

All handling of ICG-CBT, especially where aerosols or dust may be generated, should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

ICG-CBT Waste Disposal Procedures
All waste materials contaminated with ICG-CBT must be treated as hazardous waste. Proper

segregation and labeling are key to safe and compliant disposal.

Step 1: Waste Segregation
Immediately segregate ICG-CBT waste at the point of generation. Do not mix it with other

chemical waste streams unless compatibility has been confirmed by your institution's

Environmental Health and Safety (EHS) department.

There are three primary types of ICG-CBT waste:

Solid Waste: Includes unused ICG-CBT powder, contaminated gloves, weigh boats, pipette

tips, and other disposable labware.

Liquid Waste: Includes solutions containing ICG-CBT, such as experimental solutions and

rinsates from cleaning contaminated glassware.

Sharps Waste: Includes needles and syringes used for handling ICG-CBT solutions.

Step 2: Waste Collection and Containment
Solid Waste:

Collect all solid ICG-CBT waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The container should be kept closed when not in use.

Liquid Waste:
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Collect all liquid ICG-CBT waste in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container must be compatible with the solvents used in the ICG-CBT solution.

Leave at least 10% headspace in the container to allow for vapor expansion.

Sharps Waste:

Dispose of any sharps contaminated with ICG-CBT in a designated sharps container that

is puncture-resistant and leak-proof.

Step 3: Labeling
Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "ICG-CBT (Indocyanine Green and Cetyltrimethylammonium

Bromide Mixture)"

The approximate concentration of ICG-CBT

The primary hazards (e.g., "Irritant," "Harmful," "Toxic to Aquatic Life")

The date of accumulation

Step 4: Storage and Disposal
Store sealed and labeled hazardous waste containers in a designated, well-ventilated, and

secure area, away from incompatible materials.

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

Decontamination of Glassware
For reusable glassware contaminated with ICG-CBT:
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Rinse the glassware with a suitable solvent (e.g., ethanol or isopropanol) to remove the

majority of the ICG-CBT residue.

Collect the initial rinsate as hazardous liquid waste.

Wash the glassware with an appropriate laboratory detergent and water.

Perform a final rinse with deionized water.

Hazard Summary and Disposal Route
The following table summarizes the key hazards of ICG-CBT components and the mandated

disposal pathway.

Component Key Hazards Disposal Route

Indocyanine Green (ICG)
Skin Irritant, Eye Irritant,

Respiratory Irritant

Hazardous Waste

(Incineration)

Cetyltrimethylammonium

Bromide (CTAB)

Harmful if Swallowed, Skin

Irritant, Serious Eye Damage,

Respiratory Irritant, Very Toxic

to Aquatic Life

Hazardous Waste (Licensed

Contractor)

Experimental Protocols Cited
The disposal procedures outlined in this document are based on the safety data sheets and

chemical properties of the individual components of ICG-CBT. No specific experimental

protocols for the disposal of the mixture were found in the provided search results. The

recommended procedures are derived from standard laboratory practices for handling and

disposing of hazardous chemical waste with similar properties.

ICG-CBT Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ICG-
CBT waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of ICG-CBT waste.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and environmentally responsible disposal of ICG-CBT, fostering a culture

of safety and compliance within the laboratory. Always consult your institution's specific

Environmental Health and Safety (EHS) guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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